Ethyl 6-amino-2-(trifluoromethyl)nicotinate
Overview
Description
Ethyl 6-amino-2-(trifluoromethyl)nicotinate, also known as EATFN, is an organic compound that has been used in various scientific research applications. It is a trifluoromethylated derivative of nicotinic acid and is a key intermediate in the synthesis of biologically active compounds. EATFN has been studied extensively in the fields of chemistry, biochemistry, and physiology due to its unique properties and potential applications.
Scientific Research Applications
Ethyl 6-amino-2-(trifluoromethyl)nicotinate has been used in various scientific research applications. It has been used as a reagent in the synthesis of biologically active compounds and as a catalyst in organic reactions. It has also been used as a fluorescent probe in studies of protein-ligand interactions and as a substrate in enzyme assays. In addition, Ethyl 6-amino-2-(trifluoromethyl)nicotinate has been used to study the interaction of drugs with their respective target proteins and to study the structure and dynamics of proteins and other biological molecules.
Mechanism Of Action
The mechanism of action of Ethyl 6-amino-2-(trifluoromethyl)nicotinate is not yet fully understood. However, it is believed that the trifluoromethyl group on the molecule interacts with the target protein and modulates its activity. This interaction is believed to be mediated by hydrogen bonding and hydrophobic interactions.
Biochemical And Physiological Effects
The biochemical and physiological effects of Ethyl 6-amino-2-(trifluoromethyl)nicotinate are not yet fully understood. However, it has been shown to have a modulatory effect on various proteins and enzymes in the body. In addition, it has been shown to have an anti-inflammatory effect and to inhibit the growth of certain cancer cells.
Advantages And Limitations For Lab Experiments
The main advantage of using Ethyl 6-amino-2-(trifluoromethyl)nicotinate in laboratory experiments is its high degree of purity and its high yield in the synthesis reaction. In addition, it has a low toxicity and stability in aqueous solutions, making it an ideal reagent for use in biochemical assays. The main limitation of using Ethyl 6-amino-2-(trifluoromethyl)nicotinate is its limited availability, as it is not commercially available.
Future Directions
The potential future directions of research involving Ethyl 6-amino-2-(trifluoromethyl)nicotinate include further studies of its mechanism of action, its interactions with target proteins and enzymes, and its potential applications in drug development. Additionally, further research could be conducted to explore its potential as a fluorescent probe and its potential applications in the study of protein structure and dynamics. In addition, further research could be conducted to explore its potential as an anti-inflammatory agent and its potential applications in cancer research. Finally, further research could be conducted to explore its potential as a substrate in enzyme assays and its potential applications in drug metabolism studies.
properties
IUPAC Name |
ethyl 6-amino-2-(trifluoromethyl)pyridine-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9F3N2O2/c1-2-16-8(15)5-3-4-6(13)14-7(5)9(10,11)12/h3-4H,2H2,1H3,(H2,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QCJFLWINVKSHRY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=C(C=C1)N)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9F3N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 6-amino-2-(trifluoromethyl)nicotinate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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